![molecular formula C16H8BrFN2OS B2906573 (2Z)-2-(5-Bromo-2-fluorobenzylidene)[1,3]thiazolo[3,2-A]benzimidazol-3(2H)-one CAS No. 292169-72-3](/img/no-structure.png)
(2Z)-2-(5-Bromo-2-fluorobenzylidene)[1,3]thiazolo[3,2-A]benzimidazol-3(2H)-one
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{ "Design of the Synthesis Pathway": "The synthesis pathway for (2Z)-2-(5-Bromo-2-fluorobenzylidene)[1,3]thiazolo[3,2-A]benzimidazol-3(2H)-one involves the condensation of 5-bromo-2-fluorobenzaldehyde with 2-aminobenzimidazole to form the Schiff base, which is then cyclized with 2-mercaptobenzothiazole to yield the final product.", "Starting Materials": [ "5-bromo-2-fluorobenzaldehyde", "2-aminobenzimidazole", "2-mercaptobenzothiazole" ], "Reaction": [ "Step 1: Condensation of 5-bromo-2-fluorobenzaldehyde with 2-aminobenzimidazole in ethanol to form the Schiff base.", "Step 2: Cyclization of the Schiff base with 2-mercaptobenzothiazole in the presence of potassium carbonate in DMF to yield the final product." ] } | |
CAS RN |
292169-72-3 |
Product Name |
(2Z)-2-(5-Bromo-2-fluorobenzylidene)[1,3]thiazolo[3,2-A]benzimidazol-3(2H)-one |
Molecular Formula |
C16H8BrFN2OS |
Molecular Weight |
375.22 |
IUPAC Name |
(2Z)-2-[(5-bromo-2-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one |
InChI |
InChI=1S/C16H8BrFN2OS/c17-10-5-6-11(18)9(7-10)8-14-15(21)20-13-4-2-1-3-12(13)19-16(20)22-14/h1-8H/b14-8- |
InChI Key |
HPVJBQMHVFEUJP-ZSOIEALJSA-N |
SMILES |
C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=C(C=CC(=C4)Br)F)S3 |
solubility |
not available |
Origin of Product |
United States |
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